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Isoquinoline Isoquinoline Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Isoquinoline is a natural product found in Lonicera japonica with data available.
Brand Name: Vulcanchem
CAS No.: 119-65-3
VCID: VC21175192
InChI: InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H
SMILES: C1=CC=C2C=NC=CC2=C1
Molecular Formula: C9H7N
Molecular Weight: 129.16 g/mol

Isoquinoline

CAS No.: 119-65-3

Cat. No.: VC21175192

Molecular Formula: C9H7N

Molecular Weight: 129.16 g/mol

* For research use only. Not for human or veterinary use.

Isoquinoline - 119-65-3

Specification

Description Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Isoquinoline is a natural product found in Lonicera japonica with data available.
CAS No. 119-65-3
Molecular Formula C9H7N
Molecular Weight 129.16 g/mol
IUPAC Name isoquinoline
Standard InChI InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H
Standard InChI Key AWJUIBRHMBBTKR-UHFFFAOYSA-N
Impurities Monomethylquinolines, 2,8-dimethylquinoline, and some homologues of isoquinoline.
SMILES C1=CC=C2C=NC=CC2=C1
Canonical SMILES C1=CC=C2C=NC=CC2=C1
Boiling Point 242.00 to 243.00 °C. @ 760.00 mm Hg
Colorform COLORLESS TO BROWN /SRP: TECHNICAL GRADE/
Highly refractive/darkens with age
Colorless liquid
Flash Point 138 °F (NFPA, 2010)
105 °C
99 °C, (Closed Cup)
101 °C c.c.
Melting Point 25.5 - 26 °C

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